Arachidonate 15-Lipoxygenase
Target Description
ALOX15 (Arachidonate 15-Lipoxygenase) is an enzyme involved in the metabolism of polyunsaturated fatty acids, primarily arachidonic acid and linoleic acid, into bioactive lipid mediators such as lipoxins, resolvins, and eoxins. It plays a crucial role in regulating inflammation, immune responses, and cell differentiation. Dysregulation of ALOX15 activity is implicated in various pathologies, including asthma, atherosclerosis, cancer, and neurodegenerative diseases, making it a significant therapeutic target for anti-inflammatory and immunomodulatory drug development.
Related Compounds
去甲基雏菊叶龙胆酮
Demethylbellidifolin
CAS: 2980-32-7
异微凸剑叶莎醇
Isomucronulatol
CAS: 64474-51-7
别欧前胡素
Alloimperatorin
CAS: 642-05-7
Alpha-乳香酸
Alpha-Boswellic acid
CAS: 471-66-9
α-松油醇
Alpha-Terpineol
CAS: 98-55-5
安五脂素
Anwuligan
CAS: 107534-93-0
补骨脂酚
Bakuchiol
CAS: 10309-37-2
1,3-二咖啡酰奎宁酸
1,3-Dicaffeoylquinic acid
CAS: 19870-46-3
异绿原酸B
3,4-Dicaffeoylquinic acid
CAS: 14534-61-3
异绿原酸A
3,5-Dicaffeoylquinic acid
CAS: 2450-53-5
8-Desoxygartanin
8-Desoxygartanin
CAS: 33390-41-9
环氧泽泻烯
Alismoxide
CAS: 87701-68-6
芦荟大黄素
Aloe emodin
CAS: 481-72-1
芦荟苷A
Aloin A
CAS: 1415-73-2
虎刺醇
Damnacanthol
CAS: 477-83-8
1,5-二咖啡酰奎宁酸
Cynarine
CAS: 30964-13-7
苯甲酸
Benzoic acid
CAS: 65-85-0
花生四烯酸(ARA)
Arachidonic acid
CAS: 506-32-1
去咖啡酰基类叶升麻苷
Decaffeoylacteoside
CAS: 61548-34-3
高血糖症
Hyperglycemia
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
心力衰竭
Heart Failure
帕金森病
Parkinson's Disease
代谢性疾病
Metabolic disease
腺瘤
Adenoma
伯基特淋巴瘤
Burkitt Lymphoma
急性肺损伤
Acute Lung Injury
代谢综合征
Metabolic Syndrome
偏头痛障碍
Migraine Disorder
炎症性疾病
Inflammatory disease
炎症调节
Inflammation Regulation
癌症（多种类型）
Cancer (Various Types)
糖尿病性并发症
Diabetic Complications